N-[(2-ethyl-1-piperidinyl)carbonothioyl]-3-nitrobenzamide

• IUPAC Name: N-(2-ethylpiperidine-1-carbothioyl)-3-nitrobenzamide
• InChI: InChI=1S/C15H19N3O3S/c1-2-12-7-3-4-9-17(12)15(22)16-14(19)11-6-5-8-13(10-11)18(20)21/h5-6,8,10,12H,2-4,7,9H2,1H3,(H,16,19,22)
• InChI Key: UGHVDFDVJDROQA-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1C(=S)NC(=O)C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C15H19N3O3S
• Molecular Weight: 321.4 g/mol
• Solubility: >48.2 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[(2-ethyl-1-piperidinyl)carbonothioyl]-3-nitrobenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as S-nitrosoglutathione reductase (GSNOR) inhibitor, which has been found to have various biochemical and physiological effects.

Mechanism of Action

N-[(2-ethyl-1-piperidinyl)carbonothioyl]-3-nitrobenzamide works by inhibiting the activity of S-nitrosoglutathione reductase (GSNOR), which is an enzyme responsible for the breakdown of S-nitrosoglutathione (GSNO). GSNO is a signaling molecule that plays a crucial role in the regulation of various physiological processes, including vasodilation, neurotransmission, and immune response. By inhibiting the activity of GSNOR, this compound increases the level of GSNO, leading to the modulation of various physiological processes.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It also has a significant impact on the regulation of inflammation by modulating the activity of various inflammatory mediators. In addition, this compound has been found to have a beneficial effect on cardiovascular diseases by improving vascular function and reducing oxidative stress.

Advantages and Limitations for Lab Experiments

One of the significant advantages of N-[(2-ethyl-1-piperidinyl)carbonothioyl]-3-nitrobenzamide is its potential applications in various fields, including cancer research, cardiovascular diseases, and neurological disorders. It has been found to have a significant impact on the regulation of various physiological processes, making it a promising compound for further research. However, one of the limitations of this compound is its toxicity at higher concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of N-[(2-ethyl-1-piperidinyl)carbonothioyl]-3-nitrobenzamide in scientific research. One of the most promising areas of research is the development of novel cancer therapies that target the inhibition of GSNOR. In addition, there is potential for the use of this compound in the treatment of various neurological disorders, including Alzheimer's disease and Parkinson's disease. Further research is also needed to explore the potential applications of this compound in cardiovascular diseases and inflammation.

Scientific Research Applications

N-[(2-ethyl-1-piperidinyl)carbonothioyl]-3-nitrobenzamide has been extensively studied for its potential applications in various fields, including cancer research, cardiovascular diseases, and neurological disorders. It has been found to have a significant impact on the regulation of various physiological processes, including cell growth, apoptosis, and inflammation.